8-bromo-2,2-dimethyl-2,3,4,5-tetrahydro-1,4-benzoxazepin-5-one
Overview
Description
The compound “8-bromo-2,2-dimethyl-2,3,4,5-tetrahydro-1,4-benzoxazepin-5-one” is likely a cyclic compound due to the presence of the term “tetrahydro” which often refers to four hydrogen atoms participating in the formation of a ring structure . The “benzoxazepin” part suggests the presence of a benzene ring fused with an oxazepine ring, which is a seven-membered ring containing an oxygen atom, a nitrogen atom, and five carbon atoms .
Molecular Structure Analysis
The molecular structure would likely be a fused ring system as mentioned above, with the bromo and dimethyl groups attached at the 8th and 2nd positions respectively. The exact 3D conformation would depend on the specific stereochemistry at these positions .Chemical Reactions Analysis
The reactivity of this compound would likely be influenced by the electron-rich aromatic ring and the electron-withdrawing bromo and carbonyl groups. The compound could potentially undergo electrophilic aromatic substitution reactions at the benzene ring, or nucleophilic substitution reactions at the bromo group .Mechanism of Action
Without specific context, it’s difficult to predict the mechanism of action of this compound. If it’s intended for use as a pharmaceutical, its mechanism would depend on its interaction with biological targets. If it’s intended for use in materials science or another field, its mechanism would depend on its physical and chemical properties .
Safety and Hazards
Future Directions
Properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 8-bromo-2,2-dimethyl-2,3,4,5-tetrahydro-1,4-benzoxazepin-5-one involves the reaction of 2,3,4,5-tetrahydro-1,4-benzoxazepin-5-one with bromine in the presence of a suitable solvent and catalyst.", "Starting Materials": [ "2,3,4,5-tetrahydro-1,4-benzoxazepin-5-one", "Bromine", "Suitable solvent", "Catalyst" ], "Reaction": [ "Dissolve 2,3,4,5-tetrahydro-1,4-benzoxazepin-5-one in a suitable solvent such as dichloromethane or chloroform.", "Add bromine dropwise to the solution with stirring at a temperature of 0-5°C.", "Continue stirring the reaction mixture for several hours at room temperature.", "Filter the resulting precipitate and wash with cold solvent.", "Dry the product under vacuum to obtain 8-bromo-2,2-dimethyl-2,3,4,5-tetrahydro-1,4-benzoxazepin-5-one." ] } | |
CAS No. |
2634764-27-3 |
Molecular Formula |
C11H12BrNO2 |
Molecular Weight |
270.1 |
Purity |
95 |
Origin of Product |
United States |
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